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Abstract

Endothall, a dicarboxylic acid derivative, is utilized primarily as a terrestrial and aquatic
herbicide. Its toxicological profile is of significant interest to ensure environmental and human
safety. This technical guide provides a comprehensive overview of the toxicological effects of
endothall and its metabolites, detailing its absorption, distribution, metabolism, and excretion
(ADME), as well as its acute, subchronic, and chronic toxicity. The document also covers its
potential for genotoxicity, carcinogenicity, reproductive and developmental toxicity, and
neurotoxicity. Experimental methodologies are described based on standardized protocols, and
key data are presented in tabular format for clarity. Visual diagrams of metabolic pathways and
experimental workflows are included to facilitate understanding.

Introduction

Endothall is the common name for 7-oxabicyclo[2.2.1]heptane-2,3-dicarboxylic acid. It is
commercially available in several forms, including the free acid, dipotassium salt, and N,N-
dimethylalkylamine salt.[1][2] Upon application, the salt forms dissociate to endothall acid,
which is the active herbicidal agent.[2] Understanding the toxicological properties of endothall
and its metabolites is crucial for risk assessment and the development of safety guidelines.
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Absorption, Distribution, Metabolism, and Excretion
(ADME)

Studies in rats indicate that endothall is poorly absorbed from the gastrointestinal tract.
Following oral administration of radiolabeled endothall, the majority of the dose is excreted in
the feces (approximately 90%), with a smaller portion in the urine (around 7%).[3] This
suggests limited systemic absorption after ingestion.

Once absorbed, endothall does not appear to bioaccumulate in tissues.[4] In fish, residue
levels become undetectable a few days after exposure.[4]

Metabolism

The metabolism of endothall in mammals is not extensively detailed in publicly available
literature. However, the primary metabolic pathways are understood to involve the formation of
a monomethyl ester and the complete breakdown into naturally occurring substances.[5] The
residues of concern in plants and animals are considered to be the parent endothall and its
monomethyl ester.[5]

Microbial degradation of endothall in the environment leads to the formation of glutamic acid
as an initial breakdown product, which is then further metabolized by bacteria.[3][6] While this
is an environmental fate pathway, it provides insight into the potential for breakdown into
common biochemical molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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